Cas no 1261898-49-0 (4-Chloro-2-(2,5-dichlorophenyl)benzoic acid)

• Product Name: 4-Chloro-2-(2,5-dichlorophenyl)benzoic acid
• CAS No: 1261898-49-0
• MF: C₁₃H₇Cl₃O₂
• MW: 301.55248093605
• MDL: MFCD18321876
• CID: 2762085
• PubChem ID: 53227707
• Update Time: 2025-11-01

4-Chloro-2-(2,5-dichlorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-2-(2,5-DICHLOROPHENYL)BENZOIC ACID
• DTXSID50691240
• 4-Chloro-2-(2,5-dichlorophenyl)benzoic acid, 95%
• 2',5,5'-Trichloro[1,1'-biphenyl]-2-carboxylic acid
• 1261898-49-0
• MFCD18321876
• 4-Chloro-2-(2,5-dichlorophenyl)benzoic acid

• MDL： MFCD18321876
• Inchi： 1S/C13H7Cl3O2/c14-7-1-3-9(13(17)18)10(5-7)11-6-8(15)2-4-12(11)16/h1-6H,(H,17,18)
• InChI Key： KSJXNLYJKNHGMD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=C(C=CC=1C(=O)O)Cl)Cl

Computed Properties

• Exact Mass: 299.951163Da
• Monoisotopic Mass: 299.951163Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-Chloro-2-(2,5-dichlorophenyl)benzoic acid

Introduction to 4-Chloro-2-(2,5-dichlorophenyl)benzoic acid (CAS No. 1261898-49-0)

4-Chloro-2-(2,5-dichlorophenyl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1261898-49-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This benzoic acid derivative features a unique structural motif characterized by chloro substituents at the 4-position and a dichlorophenyl group at the 2-position, which imparts distinct chemical and biological properties. The compound’s molecular structure not only makes it an intriguing subject for synthetic chemistry but also positions it as a potential candidate for various therapeutic applications.

The synthesis of 4-Chloro-2-(2,5-dichlorophenyl)benzoic acid involves multi-step organic transformations that highlight the compound’s synthetic utility. The presence of multiple chloro atoms enhances its reactivity, allowing for further functionalization through nucleophilic aromatic substitution or cross-coupling reactions. Such modifications are pivotal in drug discovery, where intermediates like this one serve as building blocks for more complex molecules. The benzoic acid core is particularly relevant in medicinal chemistry due to its role as a pharmacophore in numerous approved drugs, contributing to activities ranging from anti-inflammatory to antimicrobial effects.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoic acid derivatives, particularly those with halogenated aromatic rings. Studies have demonstrated that substituents such as chloro groups can modulate the electronic properties of the aromatic system, influencing both binding affinity and metabolic stability. 4-Chloro-2-(2,5-dichlorophenyl)benzoic acid is no exception, and preliminary in vitro assays suggest that it may exhibit inhibitory activity against certain enzymes or receptors implicated in metabolic disorders and inflammatory diseases.

One of the most compelling aspects of this compound is its versatility in serving as a scaffold for drug design. Researchers have leveraged similar benzoic acid derivatives to develop molecules with enhanced bioavailability and reduced toxicity. The dichlorophenyl moiety, in particular, has been associated with improved binding interactions in protein targets, making it a valuable feature for medicinal chemists aiming to optimize drug-like properties. Furthermore, the structural rigidity provided by the benzene ring enhances interactions with biological macromolecules, which is crucial for achieving high affinity and selectivity.

The chemical stability of 4-Chloro-2-(2,5-dichlorophenyl)benzoic acid also deserves mention. The presence of electron-withdrawing chloro groups can increase the compound’s resistance to hydrolysis and oxidation, which is essential for maintaining efficacy during storage and administration. This stability profile aligns well with pharmaceutical standards, where shelf life and chemical integrity are critical factors in drug development.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 4-Chloro-2-(2,5-dichlorophenyl)benzoic acid for potential biological activity. Molecular docking studies have been employed to predict how this molecule might interact with target proteins, providing insights into its mechanism of action before costly wet-lab experiments are conducted. These computational approaches have accelerated the drug discovery pipeline significantly, allowing researchers to prioritize promising candidates based on their predicted binding affinities and selectivity profiles.

The synthesis and characterization of this compound also contribute to our understanding of halogenated aromatic chemistry. Halogens are well-known for their ability to enhance molecular interactions through dipolemoment effects and halogen bonding. By studying 4-Chloro-2-(2,5-dichlorophenyl)benzoic acid, chemists can gain valuable insights into how these substituents influence reactivity and function in biological systems. Such knowledge is not only academically fascinating but also practically important for designing next-generation therapeutics.

In conclusion,4-Chloro-2-(2,5-dichlorophenyl)benzoic acid (CAS No. 1261898-49-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its synthesis highlights the ingenuity of modern organic chemistry techniques, while its biological profile suggests promising avenues for further research. As drug discovery continues to evolve with innovative methodologies and interdisciplinary collaborations,this compound stands out as a testament to the ongoing quest for novel therapeutic agents that address unmet medical needs effectively.